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Compound of Interest

Compound Name:
(S)-1-(4-Bromophenyl)ethane-1,2-

diol

CAS No.: 160332-70-7

Cat. No.: B2769284

Get Quote

Executive Summary
(S)-1-(4-Bromophenyl)ethane-1,2-diol (CAS: 160332-70-7) represents a high-value chiral

building block in modern medicinal chemistry.[1][2] Its structural utility lies in its dual-

functionality: it possesses a defined stereocenter (S-configuration) adjacent to a reactive

primary hydroxyl group, and a para-bromoaryl moiety that serves as a versatile handle for

cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig).[1]

This guide dissects the physicochemical profile, synthetic pathways, and strategic applications

of this compound, specifically focusing on its role as a precursor for chiral epoxides and amino-

alcohol pharmacophores found in beta-adrenergic agonists and antifungal agents.

Physicochemical Profile
The following data summarizes the core properties required for analytical characterization and

process handling.
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Property Specification

CAS Number 160332-70-7 (S-isomer) / 92093-23-7 (racemic)

IUPAC Name (1S)-1-(4-bromophenyl)ethane-1,2-diol

Molecular Formula C₈H₉BrO₂

Molecular Weight 217.06 g/mol

Appearance White to off-white crystalline solid

Purity Standard ≥98% (Chiral HPLC)

Chirality
(S)-enantiomer (ee > 98% typical via Sharpless

AD)

Solubility
Soluble in MeOH, EtOH, DMSO, EtOAc;

Sparingly soluble in H₂O

Storage Inert atmosphere (Ar/N₂), 2–8°C, Hygroscopic

Synthetic Methodology: Sharpless Asymmetric
Dihydroxylation[1]
The most authoritative and scalable route to (S)-1-(4-bromophenyl)ethane-1,2-diol is the

Sharpless Asymmetric Dihydroxylation (SAD) of 4-bromostyrene.[1] This reaction uses an

osmium catalyst with a chiral ligand to install the diol functionality with high enantiomeric

excess.[1]

Reaction Mechanism & Protocol
To obtain the (S)-enantiomer, AD-mix-α (containing the ligand (DHQ)₂PHAL) is required.[1]

Note that the mnemonic "Alpha for Absent" (referring to the bottom face attack) typically yields

the S-configuration for styrene derivatives, but one must always verify with the specific ligand-

substrate interaction.[1]

Substrate: 4-Bromostyrene[1]

Reagent: AD-mix-α (contains K₂OsO₂(OH)₄, (DHQ)₂PHAL, K₃Fe(CN)₆, K₂CO₃)
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Solvent System:t-BuOH : H₂O (1:1 v/v)[1]

Additive: Methanesulfonamide (MeSO₂NH₂) – accelerates hydrolysis of the osmate ester.

Step-by-Step Protocol
Preparation: Dissolve 1.4 g of AD-mix-α in 10 mL of t-BuOH/H₂O (1:1). Stir at room

temperature until fully dissolved.

Cooling: Cool the mixture to 0°C. The lower temperature enhances enantioselectivity.

Addition: Add 4-bromostyrene (1.0 mmol) and methanesulfonamide (1.0 mmol) in one

portion.

Reaction: Stir vigorously at 0°C for 12–24 hours. Monitor consumption of alkene by TLC or

HPLC.[1]

Quenching: Add solid sodium sulfite (Na₂SO₃, 1.5 g) to quench the Os(VIII) species. Stir for

30 minutes at room temperature.

Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with 1M KOH (to

remove sulfonamide), water, and brine.

Purification: Recrystallize from hexanes/EtOAc to upgrade ee% if necessary.

Visualizing the Pathway
The following diagram illustrates the stereochemical outcome and reagent logic.

4-Bromostyrene
(Achiral Alkene)

Osmate Ester
Intermediate

Syn-Dihydroxylation
(Face Selective)

AD-mix-α
(DHQ)₂PHAL
OsO₄ (cat.)

Catalysis

(S)-1-(4-Bromophenyl)
ethane-1,2-diol

(>98% ee)

Hydrolysis
(MeSO₂NH₂ accelerated)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/synthesis/4-bromostyrene.htm
https://www.chemicalbook.com/synthesis/4-bromostyrene.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2769284?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Sharpless Asymmetric Dihydroxylation pathway yielding the (S)-diol.

Chemical Reactivity & Transformations[1][7]
The utility of (S)-1-(4-bromophenyl)ethane-1,2-diol extends beyond the diol itself.[1] It is a

"divergent intermediate."[1] The primary hydroxyl group is sterically accessible for selective

functionalization, while the secondary benzylic hydroxyl retains the chiral information.

Regioselective Activation & Epoxide Formation
A critical transformation is the conversion to (S)-4-bromostyrene oxide.[1] This is achieved by

selectively tosylating the primary alcohol followed by base-mediated ring closure.[1] This

epoxide is a gateway to chiral beta-blockers.[1]

Reaction Sequence:

Tosylation: Diol + TsCl (1.05 eq) + Pyridine

Primary Monotosylate.[1]

Note: The primary alcohol reacts significantly faster than the secondary benzylic alcohol.

[1]

Cyclization: Monotosylate + K₂CO₃/MeOH

(S)-Epoxide.[1]

Stereochemistry: The stereocenter at C1 is preserved (no inversion occurs because the

bond to the chiral center is not broken; the oxygen at C1 acts as the nucleophile attacking

C2).[1]

Cross-Coupling Capabilities
The para-bromine atom allows for late-stage modification.[1] The diol (or its protected

acetonide form) can undergo Suzuki-Miyaura coupling with aryl boronic acids to generate biaryl

diols, which are common motifs in protein degraders (PROTACs) and enzyme inhibitors.
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Figure 2: Divergent synthetic utility of the (S)-diol scaffold.

Pharmaceutical Applications
Precursor to Beta-Adrenergic Receptor Modulators
The (S)-diol is the direct progenitor of the phenylethanolamine pharmacophore.[1]

Mechanism: Conversion to the epoxide followed by ring opening with an amine (e.g.,

isopropylamine or a long-chain lipophilic amine) generates the beta-amino alcohol core.[1]

Stereochemical Importance: The biological activity of beta-blockers and agonists is highly

dependent on chirality.[1] For many phenylethanolamines, the (R)-configuration at the

benzylic position is active.[1]
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Inversion Logic: If the (S)-epoxide is opened by a nucleophile at the terminal carbon

(regioselective), the stereocenter is retained.[1] If an inversion strategy (e.g., Mitsunobu) is

used on the diol directly, the configuration can be flipped.

Protein Degrader (PROTAC) Linkers
Recent literature highlights the use of brominated chiral diols as "anchors" for E3 ligase

ligands.[1] The bromine allows attachment to the ligand (e.g., VHL or Cereblon binder), while

the diol chain provides a hydrophilic spacer that can be fine-tuned for length and rigidity.

Handling and Safety
Hazard Classification: Irritant (Skin/Eye/Respiratory).[1][3]

H-Statements: H315, H319, H335.

Handling: Use standard PPE (gloves, goggles). The compound is not volatile but dust

inhalation should be avoided.[1]

Stability: Stable under normal conditions.[1] Protect from moisture to prevent clumping,

though it is not rapidly hydrolyzable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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